2-((8-methyl-3-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-phenylacetamide

• IUPAC Name: 2-[(8-methyl-2-phenyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-3-yl)sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C22H24N4OS/c1-26-14-12-22(13-15-26)24-20(17-8-4-2-5-9-17)21(25-22)28-16-19(27)23-18-10-6-3-7-11-18/h2-11H,12-16H2,1H3,(H,23,27)
• InChI Key: FMRJUZBEPDXNJS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)N=C(C(=N2)SCC(=O)NC3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C22H24N4OS
• Molecular Weight: 392.5 g/mol

Description

“8-methyl-3-phenyl-1,4,8-triazaspiro [4.5]dec-3-ene-2-thione” is a solid compound with a molecular weight of 259.38. Its IUPAC name is the same and its Inchi Code is 1S/C14H17N3S/c1-17-9-7-14 (8-10-17)15-12 (13 (18)16-14)11-5-3-2-4-6-11/h2-6H,7-10H2,1H3, (H,16,18).

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C14H17N3S.

Scientific Research Applications

Scientific Research Applications

Chemical and Pharmacological Innovations

Research in chemical and pharmacological sciences often focuses on synthesizing and characterizing new compounds with potential therapeutic benefits. The study of complex chemical entities, like the one mentioned, contributes to the development of new medications with improved efficacy and safety profiles. For instance, the exploration of novel sedative hypnotics, COX-2 inhibitors, and G protein-biased kappa agonists indicates a continuous search for drugs that offer therapeutic advantages with fewer adverse effects (Heydorn, 2000), (Ramalho et al., 2009), (Mores et al., 2019).

Synthesis and Reactivity of Triazole Derivatives

The synthesis and study of physico-chemical properties of triazole derivatives, such as those involving the 1,2,4-triazole ring, reveal the significance of these compounds in various scientific and industrial applications. These derivatives are noted for their potential uses in pharmaceuticals, agriculture, and material science, showcasing the diversity of applications for complex chemicals (Parchenko, 2019).

Advancements in Anesthetic and Analgesic Therapies

Research into the mechanisms of action and the therapeutic applications of anesthetic and analgesic agents, including ketamine and its metabolites, offers insights into how complex chemicals can influence medical practice. These studies underscore the balance between therapeutic efficacy and the minimization of side effects, a crucial aspect of pharmaceutical development (Peltoniemi et al., 2016).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word “Warning”. The hazard statements associated with it are H302, H312, and H332, indicating that it is harmful if swallowed, in contact with skin, or if inhaled.